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Compound of Interest |

2-amino-3-(6-methoxy-1H-indol-3-
Compound Name:

yl)propanoic acid
CAS No.: 33600-67-8
Cat. No.: B1207200

Get Quote
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Disclaimer: Information regarding the specific applications of 6-methoxy-L-tryptophan in
neuroscience research is currently limited in publicly available scientific literature. The following
application notes and protocols are based on the known metabolism of tryptophan and the
neuroactive properties of related methoxyindole compounds. These are intended to serve as a
foundational guide for researchers and should be adapted and validated based on empirical
data obtained through in-house experimentation.

Introduction

6-Methoxy-L-tryptophan is a methylated derivative of the essential amino acid L-tryptophan. As
a structural analog of naturally occurring tryptophan metabolites, it holds potential for
investigation in neuroscience for its possible roles in modulating key signaling pathways. L-
tryptophan is the metabolic precursor to the neurotransmitter serotonin and a cascade of
neuroactive compounds in the kynurenine pathway. The introduction of a methoxy group at the
6th position of the indole ring may alter its metabolic fate, receptor binding affinity, and blood-
brain barrier permeability, offering a unique tool for neuropharmacological studies.
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Potential areas of investigation for 6-methoxy-L-tryptophan in neuroscience include:

e Modulation of the Serotonergic System: Investigating its potential to act as a precursor to 6-
methoxytryptamine or other novel methoxyindoles, which may interact with serotonin

receptors.

» Neuroprotective Effects: Assessing its ability to mitigate neuronal damage in models of
neurodegenerative diseases, potentially through antioxidant or anti-inflammatory
mechanisms.

o Kynurenine Pathway Modulation: Determining if it influences the balance between
neuroprotective and neurotoxic metabolites of the kynurenine pathway.

Physicochemical Properties

A clear understanding of the physicochemical properties of 6-methoxy-L-tryptophan is crucial
for accurate and reproducible experimental design.

Property Value

Molecular Formula C12H14N203

Molecular Weight 234.26 g/mol

CAS Number 16730-11-3

Appearance Off-white to light yellow solid
Solubility Soluble in water

Storage Store at 2-8°C, protected from light

Proposed Signaling Pathways and Mechanisms of
Action

Based on the metabolism of L-tryptophan and related indoleamines, 6-methoxy-L-tryptophan
could potentially influence neuronal function through several pathways. The following diagrams
illustrate these hypothetical pathways.
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Hypothetical metabolic pathways of 6-methoxy-L-tryptophan.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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